Cas no 1514437-61-6 (1-2-(5-fluoropyridin-3-yl)ethylpiperazine)

• Product Name: 1-2-(5-fluoropyridin-3-yl)ethylpiperazine
• CAS No: 1514437-61-6
• MF: C₁₁H₁₆FN₃
• MW: 209.263245582581
• CID: 5907854
• PubChem ID: 82507856
• Update Time: 2025-05-26

1-2-(5-fluoropyridin-3-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-fluoropyridin-3-yl)ethylpiperazine
• 1-[2-(5-fluoropyridin-3-yl)ethyl]piperazine
• EN300-1804497
• 1514437-61-6

• Inchi： 1S/C11H16FN3/c12-11-7-10(8-14-9-11)1-4-15-5-2-13-3-6-15/h7-9,13H,1-6H2
• InChI Key： KYIXDCVHDAXCHQ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CCN1CCNCC1

Computed Properties

• Exact Mass: 209.13282569g/mol
• Monoisotopic Mass: 209.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-2-(5-fluoropyridin-3-yl)ethylpiperazine

Introduction to 1-2-(5-fluoropyridin-3-yl)ethylpiperazine (CAS No. 1514437-61-6)

1-2-(5-fluoropyridin-3-yl)ethylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1514437-61-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine class, which is well-documented for its versatility in medicinal chemistry due to its structural framework that can modulate biological pathways effectively. The presence of a 5-fluoropyridine moiety in its structure introduces unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The 5-fluoropyridine substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the context of 1-2-(5-fluoropyridin-3-yl)ethylpiperazine, the fluorine atom at the 5-position of the pyridine ring likely contributes to its interaction with biological targets, potentially influencing both potency and selectivity. This compound’s structure suggests a potential role in targeting neurological and cardiovascular systems, areas where piperazine derivatives have shown promise.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated heterocycles in drug design. Studies have demonstrated that 5-fluoropyridine derivatives can exhibit enhanced binding interactions with enzymes and receptors, often leading to improved pharmacological outcomes. For instance, fluorinated pyridines have been utilized in the development of kinase inhibitors and antiviral agents, where their ability to fine-tune molecular interactions is crucial. The incorporation of such motifs into 1-2-(5-fluoropyridin-3-yl)ethylpiperazine suggests that this compound may possess similar advantages, making it a compelling candidate for further investigation.

The piperazine ring itself is a common pharmacophore in medicinal chemistry, known for its ability to engage with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The ethyl linker in 1-2-(5-fluoropyridin-3-yl)ethylpiperazine adds an additional degree of conformational flexibility, which can be exploited to optimize receptor binding. This structural feature allows the molecule to adopt multiple orientations, potentially enhancing its efficacy by improving target engagement. The combination of these elements—5-fluoropyridine and piperazine—makes this compound a promising candidate for further exploration in drug development.

In the context of current research trends, there is growing interest in developing small-molecule modulators that can interact with complex biological pathways. 1-2-(5-fluoropyridin-3-yl)ethylpiperazine fits well within this paradigm, as its structure suggests potential applications in treating conditions associated with dysregulated signaling pathways. For example, piperazine derivatives have been explored for their effects on neurotransmitter systems, while fluorinated pyridines have shown promise in modulating cardiovascular functions. The synergistic effects of these structural features may make this compound a valuable tool for investigating novel therapeutic strategies.

One of the key advantages of 1-2-(5-fluoropyridin-3-yl)ethylpiperazine is its synthetic accessibility. The availability of commercially synthesized or readily accessible starting materials allows researchers to explore modifications rapidly, enabling high-throughput screening and structure-activity relationship (SAR) studies. This flexibility is critical in modern drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds. The compound’s well-defined structure also facilitates computational modeling studies, which can provide insights into its binding mode and potential interactions with biological targets.

Recent publications have begun to explore the potential applications of fluorinated piperazine derivatives in various therapeutic areas. For instance, studies have demonstrated that certain fluorinated piperazines exhibit inhibitory effects on specific enzymes implicated in inflammatory responses. Similarly, other derivatives have shown promise in modulating neurotransmitter release or receptor activity. While 1-2-(5-fluoropyridin-3-yl)ethylpiperazine has not yet been widely studied in clinical settings, its structural features suggest that it may share some of these beneficial properties.

The development of novel pharmaceutical agents relies heavily on understanding the molecular interactions between drug candidates and their targets. The unique electronic properties of the 5-fluoropyridine moiety are likely to play a crucial role in determining how 1-2-(5-fluoropyridin-3-yl)ethylpiperazine interacts with biological systems. Advanced spectroscopic techniques and computational methods can provide detailed insights into these interactions, helping researchers refine their designs for optimal efficacy and minimal side effects.

In conclusion,1-2-(5-fluoropyridin-3-yl)ethylpiperazine (CAS No. 1514437-61-6) represents a promising compound with potential applications in pharmaceutical research. Its combination of a 5-fluoropyridine substituent and a piperazine core offers unique advantages for drug design, including enhanced binding affinity and metabolic stability. As interest in fluorinated heterocycles continues to grow,1-2-(5-fluoropyridin-3-yilethylpiperazine may emerge as a valuable tool for developing new therapeutic agents targeting neurological and cardiovascular disorders.